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1-(cyclopropylmethyl)-1H-pyrazol-

4-ol

CAS No.: 1597876-36-2

Cat. No.: B1432034

Get Quote

Executive Summary: The Scaffold Liability Profile
1-(cyclopropylmethyl)-1H-pyrazol-4-ol is an electron-rich, lipophilic pyrazole derivative. In

drug discovery, it serves two primary roles:

Warhead/Anchor: A hinge-binding motif in kinase inhibitors (targeting HPK1, c-Met).

Metabolite/Leaving Group: A potential hydrolysis product of carbamate-based MAGL

inhibitors.

Its "off-target" profile is defined by its ability to act as a low-affinity, promiscuous binder to ATP-

binding pockets and specific GPCR allosteric sites. Unlike inert fragments, this molecule

possesses specific liabilities that can confound experimental data if not controlled.
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Feature Primary Liability Mechanism

Kinase Selectivity Moderate Risk

The pyrazole-4-ol core mimics

the purine ring of ATP,

potentially binding to the hinge

region of kinases like c-Met

and HPK1.

GPCR Activity Specific Risk

Structural overlap with M4

PAMs suggests potential

allosteric modulation of

muscarinic receptors.[1]

Metabolic Stability High Risk

The 4-hydroxyl group is a

prime site for Glucuronidation

(UGT), rapidly altering

pharmacokinetics in vivo.

Comparative Analysis: Performance vs. Alternatives
When selecting a pyrazole scaffold for lead optimization, 1-(cyclopropylmethyl)-1H-pyrazol-
4-ol offers a balance of lipophilicity and solubility, but introduces specific off-target risks

compared to standard alternatives.
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Feature

1-

(cyclopropylmethyl)-

1H-pyrazol-4-ol

(Subject)

1-Methyl-1H-pyrazol-

4-ol (Alternative A)

1-Phenyl-1H-

pyrazol-4-ol

(Alternative B)

Lipophilicity (cLogP)
~0.8 - 1.2 (Optimal for

cell permeability)

~ -0.2 (Too polar for

some pockets)

~1.5 - 2.0 (High non-

specific binding)

Kinase Off-Targets

Specific: Hits c-Met,

HPK1, and potentially

ALK due to

cyclopropyl fit in

hydrophobic sub-

pockets.

Low: Lacks the

hydrophobic bulk to

anchor tightly in the

back-pocket.

High: Broad

promiscuity due to

hydrophobic stacking;

"Frequent Hitter".

Metabolic Risk

Moderate: Cyclopropyl

ring is relatively

stable; -OH is the

main soft spot.

Low: Simple structure,

but rapid renal

clearance.

High: Phenyl ring

susceptible to CYP

oxidation

(epoxidation).

GPCR Liability

M4 Muscarinic:

Potential allosteric

activity.[1][2]

Negligible: Too small

for most allosteric

pockets.

Variable: Often binds

adenosine receptors.

Expert Insight:

Use 1-(cyclopropylmethyl)-1H-pyrazol-4-ol when targeting enzymes with a distinct

hydrophobic pocket near the active site (e.g., MAGL, HPK1). However, if your target lacks this

feature, the cyclopropyl group acts as a "grease ball," increasing non-specific hydrophobic

binding (NSB) and off-target noise compared to the methyl analog.

Detailed Off-Target Mechanisms

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/WO2018112843A1/en
https://patents.google.com/patent/WO2018112843A1/en
https://www.benchchem.com/product/b1432034/docs?utm_src=pdf-body#off-target-effects-of-1-cyclopropylmethyl-1h-pyrazol-4-ol-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Kinase Promiscuity (The Hinge Binder Effect)
The pyrazole-4-ol moiety is a classic bioisostere for the phenol group found in many kinase

inhibitors. The 1-cyclopropylmethyl group provides a "shape-fill" effect in the ATP-binding

pocket.

Mechanism: The nitrogen at position 2 acts as a hydrogen bond acceptor, while the 4-OH

can act as a donor/acceptor.

Key Off-Targets:

HPK1 (Map4k1): This scaffold is a known core for HPK1 inhibitors used in immuno-

oncology. Using this fragment alone may result in weak inhibition (

), but sufficient to alter T-cell signaling baselines.

c-Met: The cyclopropyl group fits the hydrophobic sub-pocket of c-Met, leading to potential

cross-reactivity.

B. GPCR Allosteric Modulation (The M4 Connection)
Recent patent literature links heteroaryl piperidine ethers containing this pyrazole moiety to M4

Muscarinic Acetylcholine Receptor modulation.

Risk: If this molecule is used as a fragment or released as a metabolite, it may act as a weak

Positive Allosteric Modulator (PAM), potentiating acetylcholine signaling.

Physiological Impact: Unexpected changes in dopamine release or cognitive markers in in

vivo models.

Experimental Protocols for Validation
To validate the specificity of this molecule in your system, you must run the following self-

validating control loops.

Protocol 1: Thermal Shift Assay (TSA) for Kinase
Selectivity

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Determine if the fragment binds to a panel of off-target kinases (HPK1, c-Met).

Preparation: Prepare a

stock of 1-(cyclopropylmethyl)-1H-pyrazol-4-ol (50 mM in DMSO).

Reaction Mix:

Protein: 2

M Kinase Domain (e.g., HPK1).

Dye: SYPRO Orange (5x final concentration).

Compound: 500

M final concentration (High conc. required for fragments).

Execution: Run melt curve from 25°C to 95°C (0.3°C/step) on a qPCR machine.

Analysis: Calculate

. A shift of

indicates significant binding.

Control: Use 1-Methyl-1H-pyrazol-4-ol as a negative control (should show lower

due to weaker hydrophobic effect).

Protocol 2: Activity-Based Protein Profiling (ABPP) for
Serine Hydrolases
Objective: If using this as a MAGL probe, ensure it does not inhibit other serine hydrolases

(FAAH, ABHD6).

Lysate Prep: Prepare proteome lysates from mouse brain or relevant cell line (1 mg/mL).

Incubation: Treat lysate with 1-(cyclopropylmethyl)-1H-pyrazol-4-ol (1-50
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M) for 30 min at 37°C.

Probe Labeling: Add FP-Rhodamine (fluorophosphonate probe) (1

M) for 20 min.

Visualization: Run SDS-PAGE and scan for fluorescence.

Result: Disappearance of bands indicates off-target inhibition of serine hydrolases.

Visualizing the Biological Interaction Space
The following diagram illustrates the mechanistic pathways where 1-(cyclopropylmethyl)-1H-
pyrazol-4-ol exerts its primary and off-target effects.
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Figure 1: Interaction map showing the primary utility of the scaffold (Green) versus its off-target

liabilities (Red) and metabolic fate (Grey).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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